Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)
Heptanamide, 6-methyl-3-oxo- structure
Product Name:Heptanamide, 6-methyl-3-oxo-
CAS No:173530-15-9
MF:C8H15NO2
MW:157.210202455521
CID:1358046
Update Time:2024-08-17
Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanamide, 6-methyl-3-oxo-
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- Inchi: 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
- InChI Key: RQRDPLWYGFWKPM-UHFFFAOYSA-N
- SMILES: C(N)(=O)CC(=O)CCC(C)C
Computed Properties
- Exact Mass: 157.11035
Experimental Properties
- Density: 0.989±0.06 g/cm3(Predicted)
- Melting Point: 136 °C (decomp)
- Boiling Point: 291.1±23.0 °C(Predicted)
- PSA: 60.16
- pka: 12.38±0.46(Predicted)
Heptanamide, 6-methyl-3-oxo- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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